Cas no 2549040-49-3 (N-(3-chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2549040-49-3
• MF: C₁₆H₁₂ClFN₄O
• MW: 330.74408531189
• CID: 5314519
• PubChem ID: 154854092
• Update Time: 2025-05-26

N-(3-chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide
• 2549040-49-3
• AKOS040730376
• F6789-2391
• N-(3-chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C16H12ClFN4O/c17-11-7-10(3-4-12(11)18)19-16(23)13-5-6-15-20-14(9-1-2-9)8-22(15)21-13/h3-9H,1-2H2,(H,19,23)
• InChI Key： JHIHHUQTILCKGA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1C=CC2N(C=C(C3CC3)N=2)N=1)=O)F

Computed Properties

• Exact Mass: 330.0683669g/mol
• Monoisotopic Mass: 330.0683669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.50±0.70(Predicted)

Additional information on N-(3-chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide

Research Brief on N-(3-chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide (CAS: 2549040-49-3)

N-(3-chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide (CAS: 2549040-49-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazo[1,2-b]pyridazine class, which has shown promising potential in targeting various disease pathways, particularly in oncology and inflammatory disorders. The unique structural features of this molecule, including the chloro-fluorophenyl and cyclopropyl moieties, contribute to its selective binding affinity and pharmacokinetic properties.

Recent studies have focused on elucidating the mechanism of action of N-(3-chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide. Preliminary findings suggest that this compound acts as a potent inhibitor of specific kinase pathways involved in cell proliferation and survival. In vitro assays have demonstrated its efficacy in suppressing the activity of key oncogenic kinases, with IC50 values in the nanomolar range. These results highlight its potential as a therapeutic agent for cancers driven by dysregulated kinase signaling.

In addition to its kinase inhibitory activity, N-(3-chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide has also been investigated for its anti-inflammatory properties. Research indicates that the compound can modulate the activity of certain cytokines and chemokines, thereby reducing inflammatory responses in preclinical models. This dual functionality makes it a compelling candidate for further development in both oncology and immunology.

The synthesis and optimization of N-(3-chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide have been detailed in several recent publications. Researchers have employed advanced synthetic strategies to improve the yield and purity of the compound, while also exploring structural analogs to enhance its pharmacological profile. These efforts have led to the identification of derivatives with improved solubility and bioavailability, which are critical for clinical translation.

Pharmacokinetic studies of N-(3-chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide have revealed favorable absorption and distribution characteristics in animal models. The compound exhibits good oral bioavailability and a reasonable half-life, supporting its potential for oral administration in clinical settings. Furthermore, toxicology assessments have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

Looking ahead, the development of N-(3-chloro-4-fluorophenyl)-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide is expected to progress into early-phase clinical trials. Its promising preclinical data, combined with its unique mechanism of action, positions it as a strong contender for addressing unmet medical needs in oncology and inflammation. Continued research will be essential to fully understand its therapeutic potential and optimize its clinical application.